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Compound of Interest

Compound Name: 1,13-Tetradecadiene

Cat. No.: B1583877

An In-Depth Technical Guide to the Thermal Stability and Degradation of 1,13-Tetradecadiene

Disclaimer

Information regarding the specific thermal analysis and degradation pathways of 1,13-
tetradecadiene is not readily available in the public domain. The following guide provides a
comprehensive overview of its known physicochemical properties and presents a hypothetical
framework for its thermal stability and degradation based on the behavior of analogous long-
chain a,w-dienes and unsaturated hydrocarbons. The quantitative thermal data and
degradation pathways described herein are illustrative and should be confirmed by empirical
analysis.

Introduction

1,13-Tetradecadiene (Ci4Hzs) is a long-chain hydrocarbon featuring terminal double bonds.[1]
[2][3] Its structure makes it a valuable monomer for specialty polymer synthesis and a potential
building block in various chemical applications. Understanding the thermal stability and
degradation profile of this compound is critical for determining its processing parameters,
storage conditions, and suitability for applications where it may be subjected to elevated
temperatures. This guide summarizes the known properties of 1,13-tetradecadiene and
provides a theoretical framework for its thermal analysis, including potential degradation
mechanisms and standardized experimental protocols.
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Physicochemical Properties

A summary of the key physicochemical properties of 1,13-tetradecadiene is presented in Table
1. This data is essential for handling, storage, and for setting the initial parameters in thermal
analysis experiments.

Table 1: Physicochemical Properties of 1,13-Tetradecadiene

Property Value Reference
Molecular Formula CisH26 [1][2]13]
Molecular Weight 194.36 g/mol [11[3]

CAS Number 21964-49-8 [11[2]
Boiling Point 131 °C @ 17 mmHg [1]

Density 0.849 g/mL at 25 °C [1]
Refractive Index n2/D 1.443 [1]

Flash Point 103 °C (217.4 °F) - closed cup [4]
Appearance Liquid

Thermal Stability and Analysis

The thermal stability of a compound is typically evaluated using techniques such as
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). While specific
experimental data for 1,13-tetradecadiene is unavailable, Tables 2 and 3 present hypothetical
data based on the expected behavior of similar long-chain unsaturated hydrocarbons.

Thermogravimetric Analysis (TGA) - lllustrative Data

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. It is used to determine the onset of decomposition and the temperature ranges
over which degradation occurs.

Table 2: lllustrative TGA Data for a Long-Chain Diene like 1,13-Tetradecadiene (in an Inert
Atmosphere)
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Parameter

lllustrative Value

Description

The temperature at which

Onset of Decomposition (To) ~ 250 - 300 °C o ]
significant mass loss begins.
Peak Decomposition Temp The temperature at which the
~ 350 -400 °C _ _
(Tmax) rate of mass loss is maximal.
Indicates volatilization and
Mass Loss (Single Stage) > 95% decomposition of the organic
structure.
The amount of non-volatile
Residual Mass @ 600 °C < 5% material remaining after the

primary degradation.

Differential Scanning Calorimetry (DSC) - lllustrative

Data

DSC measures the heat flow into or out of a sample as a function of temperature. It is used to
identify thermal transitions such as melting, crystallization, and glass transitions.

Table 3: lllustrative DSC Data for 1,13-Tetradecadiene

Parameter

lllustrative Value

Description

The temperature at which the

Melting Point (Tm) ~-10to5°C solid phase transitions to a
liquid.
) The amount of energy required
Enthalpy of Fusion (AHp) ~ 150 - 200 J/g

to melt the substance.

Boiling Point (Te)

~ 250 - 260 °C (at atmospheric

pressure)

The temperature at which the

liquid transitions to a gas.

Potential Thermal Degradation Pathway
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For non-conjugated dienes like 1,13-tetradecadiene, thermal degradation in an inert
atmosphere is likely to proceed via a free-radical chain mechanism. This process can be
broken down into three key stages: initiation, propagation, and termination.

e Initiation: At high temperatures, the weakest bonds in the molecule, typically C-C bonds, will

cleave homolytically to form free radicals.

o Propagation: These initial radicals can then abstract hydrogen atoms from other molecules
or induce further C-C bond cleavage (B-scission), creating smaller, more volatile fragments

(alkenes, alkanes) and new radicals.

e Termination: The reaction ceases when radicals combine to form stable, non-radical

products.
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Figure 1: Proposed Free-Radical Degradation Pathway

Click to download full resolution via product page

Caption: Proposed Free-Radical Degradation Pathway.
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Experimental Protocols

The following sections describe generalized protocols for conducting TGA and DSC analyses
on a liquid hydrocarbon sample like 1,13-tetradecadiene.

General Experimental Workflow

The diagram below outlines the typical workflow for the thermal analysis of a chemical

substance.

Sample Preparation
(Liquid 1,13-Tetradecadiene)

:

Instrument Setup & Calibration

TGA Experiment DSC Experiment

Data Acquisition

TGA Data Analysis DSC Data Analysis

(Mass Loss vs. Temp) (Heat Flow vs. Temp)

Figure 2: General Workflow for Thermal Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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